2-(benzylthio)-N-(1-(5-ethyl-4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl)acetamide

• IUPAC Name: 2-benzylsulfanyl-N-[2-(5-ethyl-4-methyl-6-oxo-1H-pyrimidin-2-yl)-5-methylpyrazol-3-yl]acetamide
• InChI: InChI=1S/C20H23N5O2S/c1-4-16-14(3)21-20(23-19(16)27)25-17(10-13(2)24-25)22-18(26)12-28-11-15-8-6-5-7-9-15/h5-10H,4,11-12H2,1-3H3,(H,22,26)(H,21,23,27)
• InChI Key: OZJZLNCZMXDHIV-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(N=C(NC1=O)N2C(=CC(=N2)C)NC(=O)CSCC3=CC=CC=C3)C
• Molecular Formula: C20H23N5O2S
• Molecular Weight: 397.5 g/mol

Description

2-(benzylthio)-N-(1-(5-ethyl-4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl)acetamide is a useful research compound. Its molecular formula is C20H23N5O2S and its molecular weight is 397.5. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Insecticidal Assessment

One application involves the synthesis of innovative heterocycles incorporating a thiadiazole moiety for insecticidal assessment against the cotton leafworm, Spodoptera littoralis. The creation of various heterocycles, such as pyrrole, pyridine, and coumarin derivatives, demonstrates the compound's utility in developing potential insecticidal agents (Fadda et al., 2017).

Antitumor Activity

Another application is in antitumor research, where derivatives of similar compounds have been synthesized and evaluated for their antitumor activity. These compounds have shown promising inhibitory effects on different cell lines, indicating their potential as cancer therapeutics (Albratty et al., 2017).

Antimicrobial Activity

The synthesis of new heterocycles incorporating antipyrine moiety, which includes compounds with structural similarities, has demonstrated antimicrobial activity. This suggests the potential use of such compounds in combating microbial infections (Bondock et al., 2008).

Antioxidant Activity

Coordination complexes constructed from pyrazole-acetamide derivatives have been studied for their antioxidant activity. This research underscores the potential of these compounds in oxidative stress-related therapeutic applications (Chkirate et al., 2019).